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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Hexazinone-d6, a critical analytical

standard for research laboratories. It details available suppliers, their product specifications,

and relevant experimental protocols to assist in the informed selection and application of this

isotopically labeled compound.

Introduction to Hexazinone-d6
Hexazinone-d6 is the deuterium-labeled form of Hexazinone, a broad-spectrum triazine

herbicide.[1] In research settings, particularly in environmental and residue analysis,

Hexazinone-d6 serves as an ideal internal standard for quantification using mass

spectrometry-based methods. Its use allows for accurate and precise measurement of

Hexazinone in various matrices by correcting for sample preparation losses and instrumental

variability.

Hexazinone-d6 Supplier and Product Specifications
Several reputable suppliers offer Hexazinone-d6 for research purposes. The following tables

summarize the key quantitative data available for their products, facilitating a clear comparison.

Table 1: Hexazinone-d6 Supplier Information
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Supplier Website Contact Information

LGC Standards --INVALID-LINK--
Contact information available

on the website.

CDN Isotopes --INVALID-LINK--
Contact information available

on the website.

MedChemExpress --INVALID-LINK--
Contact information available

on the website.

HPC Standards GmbH --INVALID-LINK--
Contact information available

on the website.

ChemicalBook --INVALID-LINK-- Directory of various suppliers.

Table 2: Hexazinone-d6 Product Specifications

Supplier
Product
Name

CAS
Number

Isotopic
Enrichment

Chemical
Purity

Available
Quantities

LGC

Standards

Hexazinone-

d6 (Dimethyl-

d6-amino)

1219804-22-

4
99 atom % D min 98%

0.5 mg, 1 mg,

5 mg[2][3]

CDN

Isotopes

Hexazinone-

d6 (dimethyl-

d6-amino)

1219804-22-

4
99 atom % D

Not explicitly

stated

0.01 g, 0.05

g[4]

HPC

Standards

GmbH

D6-

Hexazinone

1219804-22-

4

Not explicitly

stated
High-purity

1x10mg,

1x1mL (100

µg/ml in

Acetonitrile)

Note: A Certificate of Analysis (CoA) with detailed specifications is typically provided with the

product upon purchase.[5]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1449090?utm_src=pdf-body
https://www.lgcstandards.com/RW/en/Hexazinone-d6-Dimethyl-d6-amino-/p/TRC-H294801?queryID=c66e3be448513b2f8db603e32a9392ac
https://www.chemicalbook.com/ProductChemicalPropertiesCB63380578_EN.htm
https://www.cdnisotopes.com/npvc/hexazinone-d6-dimethyl-d6-amino
https://www.cdnisotopes.com/media/catalog/pdf/CAT_CDN_WEB_2017_USA_v3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are examples of experimental methodologies where Hexazinone-d6 can be

utilized as an internal standard. These protocols are based on established methods for the

analysis of unlabeled Hexazinone.

Analysis of Hexazinone in Water Samples by LC-MS/MS
This method is adapted from a study on the simultaneous analysis of betrixaban and

hexazinone in aqueous solutions.

Sample Preparation:

To a 100 mL water sample, add a known concentration of Hexazinone-d6 as an internal

standard.

Perform solid-phase extraction (SPE) for sample cleanup and concentration.

Elute the analytes from the SPE cartridge with a suitable solvent (e.g., acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small volume of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

LC System: Shimadzu Co., Japan, or equivalent.

Column: Eclipse Plus C18, 2.1 × 100 mm, 3.5 µm, Agilent.

Mobile Phase: Gradient elution with water and acetonitrile, both containing a suitable

modifier like formic acid.

Flow Rate: 0.2 - 0.4 mL/min.

Injection Volume: 2 µL.

Mass Spectrometer: Tandem mass spectrometer operated in positive electrospray ionization

mode (+ESI).

Monitoring Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions (Hypothetical for Hexazinone-d6):

Hexazinone: Precursor ion (Q1) m/z 253.2 -> Product ions (Q3) for quantification and

qualification.

Hexazinone-d6: Precursor ion (Q1) m/z 259.2 -> Product ions (Q3) for quantification and

qualification.

Determination of Hexazinone in Livestock Products by
LC-MS/MS
This protocol is based on a method for determining Hexazinone and its metabolites in livestock

products.

Sample Extraction and Cleanup:

Homogenize the sample (meat, fat, liver, or milk).

Add a known amount of Hexazinone-d6 internal standard to the homogenized sample.

Extract the analytes with acetonitrile in the presence of n-hexane to remove lipids.

Perform a liquid-liquid partition between acetonitrile and n-hexane.

Clean up the acetonitrile extract using a SAX/PSA cartridge column.

Evaporate the cleaned extract and reconstitute in the mobile phase.

LC-MS/MS Conditions:

Similar to the water analysis protocol, with potential modifications to the gradient and MRM

transitions based on the matrix.

Supplier Selection Workflow
The following diagram illustrates a logical workflow for selecting a suitable Hexazinone-d6
supplier for your research needs.
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Requirements

Evaluation Criteria

Define Research Requirements

Identify Potential SuppliersPurity Requirements Isotopic EnrichmentRequired Quantity Budget Constraints

Evaluate Product Specifications

Request Quotations and AvailabilityCertificate of Analysis

Assess Supplier Reputation and Support

Make Final Supplier SelectionPublished Literature Peer Recommendations

Procure Hexazinone-d6

Click to download full resolution via product page

Caption: A workflow diagram for the selection of a Hexazinone-d6 supplier.

Conclusion
The selection of a high-quality Hexazinone-d6 standard is paramount for achieving accurate

and reliable results in analytical research. This guide provides the necessary technical

information to aid researchers in sourcing this essential compound. By carefully considering the

product specifications, available analytical methods, and a structured supplier evaluation

process, laboratories can confidently procure the most suitable Hexazinone-d6 for their

specific research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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